Cas no 101968-05-2 (Methyl 2-ethyl-4-methylpent-2-enoate)
101968-05-2 structure
Product Name:Methyl 2-ethyl-4-methylpent-2-enoate
CAS No:101968-05-2
MF:C9H16O2
MW:156.222143173218
CID:1131414
PubChem ID:71332705
Update Time:2025-04-20
Methyl 2-ethyl-4-methylpent-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-ethyl-4-methylpent-2-enoate
- 101968-05-2
- DTXSID90761097
-
- Inchi: 1S/C9H16O2/c1-5-8(6-7(2)3)9(10)11-4/h6-7H,5H2,1-4H3
- InChI Key: UUBGGHKRCUMMSD-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC)=CC(C)C)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Methyl 2-ethyl-4-methylpent-2-enoate Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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